2-ethyl-5-nitro-2H-pyrazole-3-carboxylic acid methyl ester

• Molecular Formula: C7H9N3O4
• Molecular Weight: 199.16 g/mol
• IUPAC Name: methyl 2-ethyl-5-nitropyrazole-3-carboxylate
• InChI: InChI=1S/C7H9N3O4/c1-3-9-5(7(11)14-2)4-6(8-9)10(12)13/h4H,3H2,1-2H3
• InChI Key: PIFWGIFGFOLJKT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)[N+](=O)[O-])C(=O)OC

Description

2-ethyl-5-nitro-2H-pyrazole-3-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C7H9N3O4 and its molecular weight is 199.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5-nitro-2H-pyrazole-3-carboxylic acid methyl ester (525, 2.50 g, 0.0146 mol) in N,N-dimethylformamide (62.5 mL) were added iodoethane (1.2 mL, 0.016 mol) and potassium carbonate (4.17 g, 0.0301 mol) under an atmosphere of nitrogen. The reaction was stirred at room temperature overnight. The reaction was poured into water and extracted with ethyl acetate. The organic layer was dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated and purified by silica gel column chromatography eluting with 20% to 100% ethyl acetate in hexane to give a white solid (526, 1.3 g, 44.7%).